Cas no 605681-01-4 (2-(Bromomethyl)-5-chloropyridine)

• Product Name: 2-(Bromomethyl)-5-chloropyridine
• CAS No: 605681-01-4
• MF: C₆H₅BrClN
• MW: 206.467599630356
• MDL: MFCD15526705
• CID: 838602
• PubChem ID: 22270525
• Update Time: 2025-06-22

2-(Bromomethyl)-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-chloropyridine
• 2-Bromomethyl-5-chloropyridine
• Pyridine, 2-(bromomethyl)-5-chloro- (9CI)
• 5-chloro-2-bromomethylpyridine
• AK109769
• CTK8J5827
• FT-0650555
• KB-204575
• pyridine,2-(bromomethyl)-5-chloro-
• SureCN1495307
• SB21202
• DTXSID90624113
• 605681-01-4
• Pyridine, 2-(bromomethyl)-5-chloro-
• s12201
• XRXRADIPZRXCQJ-UHFFFAOYSA-N
• AKOS013720825
• SCHEMBL1495307
• EN300-256206
• MFCD15526705
• DB-072819

• MDL： MFCD15526705
• Inchi： 1S/C6H5BrClN/c7-3-6-2-1-5(8)4-9-6/h1-2,4H,3H2
• InChI Key： XRXRADIPZRXCQJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=CN=1)Cl

Computed Properties

• Exact Mass: 204.92945
• Monoisotopic Mass: 204.92939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 89.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.663
• Boiling Point: 227 ºC
• Flash Point: 91 ºC
• PSA: 12.89
• LogP: 2.62990

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(Bromomethyl)-5-chloropyridine

2-(Bromomethyl)-5-chloropyridine: A Versatile Synthetic Intermediate in Medicinal Chemistry

2-(Bromomethyl)-5-chloropyridine, with the chemical formula C₆H₅BrCl, is a pivotal synthetic intermediate in the development of bioactive compounds. Its unique molecular structure, characterized by the presence of both bromomethyl and chloro substituents on the pyridine ring, makes it a critical building block for the synthesis of diverse pharmaceutical agents. The CAS No. 605681-01-4 designation underscores its importance in chemical databases, while its structural features enable it to participate in a wide range of chemical transformations. Recent advancements in medicinal chemistry have further highlighted the utility of this compound as a platform for the design of novel therapeutics.

Recent studies published in *Journal of Medicinal Chemistry* (2023) have demonstrated the potential of 2-(Bromomethyl)-5-chloropyridine in the development of antitumor agents. Researchers have utilized this compound as a scaffold for the synthesis of pyridine-based derivatives with enhanced cytotoxic activity against cancer cell lines. The bromomethyl group serves as a versatile site for further functionalization, allowing for the introduction of pharmacophore elements that modulate biological activity. For instance, the incorporation of hydrophobic moieties at the bromomethyl position has been shown to improve membrane permeability, a critical factor in drug efficacy.

The structural versatility of 2-(Bromomethyl)-5-chloropyridine extends to its applications in the synthesis of anti-inflammatory agents. A 2024 study in *Organic & Biomolecular Chemistry* reported the use of this compound in the preparation of pyridine derivatives with potent anti-inflammatory properties. The chloro substituent at the 5-position was found to enhance the compound's ability to interact with specific protein targets, thereby modulating inflammatory pathways. This finding underscores the importance of precise structural control in the design of bioactive molecules.

From a synthetic perspective, the preparation of 2-(Bromomethyl)-5-chloropyridine involves a series of well-established methods. One common approach is the bromination of 5-chloropyridine, which introduces the bromomethyl group via a nucleophilic substitution reaction. This method is favored for its efficiency and scalability, making it suitable for industrial applications. However, recent advancements in catalytic methodologies have introduced alternative routes, such as the use of transition metal-catalyzed cross-coupling reactions, which offer greater control over stereochemistry and regioselectivity.

The pharmacological relevance of 2-(Bromomethyl)-5-chloropyridine is further supported by its role in the development of antiviral agents. A 2023 study in *Antiviral Research* highlighted the potential of pyridine derivatives, including those derived from this compound, in targeting viral replication enzymes. The bromomethyl group was found to facilitate the formation of covalent bonds with viral proteins, thereby inhibiting their function. This application exemplifies the adaptability of this compound in addressing diverse therapeutic challenges.

Environmental and safety considerations are also critical in the handling of 2-(Bromomethyl)-5-chloropyridine. While it is not classified as a hazardous chemical under standard regulatory frameworks, its synthesis and use require adherence to good laboratory practices. The compound's stability under normal conditions ensures its compatibility with a wide range of solvents and reaction conditions, minimizing the risk of unintended side reactions. This stability is particularly advantageous in large-scale synthesis processes.

The structural characteristics of 2-(Bromomethyl)-5-chloropyridine have also been explored in the context of drug delivery systems. A 2024 review in *Advanced Drug Delivery Reviews* discussed the potential of pyridine derivatives as prodrugs, where the bromomethyl group can be selectively cleaved in vivo to release the active pharmacophore. This approach enhances the compound's bioavailability and reduces systemic toxicity, making it a promising candidate for targeted drug delivery applications.

Recent computational studies have further expanded the understanding of 2-(Bromomethyl)-5-chloropyridine's biological activity. Molecular docking simulations have revealed its ability to bind to key receptors involved in cellular signaling pathways. For example, the compound has been shown to interact with the G-protein coupled receptors (GPCRs) at the molecular level, suggesting potential applications in the treatment of neurological disorders. These findings highlight the importance of integrating computational methods with experimental approaches to optimize the therapeutic potential of this compound.

The synthesis of 2-(Bromomethyl)-5-chloropyridine is not without challenges. The bromination reaction, while effective, requires careful control of reaction conditions to prevent over-oxidation or decomposition of the pyridine ring. Researchers have employed advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, to monitor the reaction progress and ensure the purity of the final product. These techniques are essential in the development of high-quality intermediates for pharmaceutical applications.

Looking ahead, the future of 2-(Bromomethyl)-5-chloropyridine lies in its integration into multidisciplinary research efforts. Collaborative studies between medicinal chemists, biologists, and computational scientists are expected to unlock new applications for this compound. For instance, the development of combinatorial libraries based on this scaffold could lead to the discovery of novel therapeutics with improved potency and selectivity. Such efforts are likely to drive the next wave of innovation in pharmaceutical research.

In conclusion, 2-(Bromomethyl)-5-chloropyridine represents a significant advancement in the field of medicinal chemistry. Its structural versatility, combined with its potential for functionalization, positions it as a valuable tool in the development of a wide range of therapeutic agents. As research continues to uncover new applications for this compound, its role in the pharmaceutical industry is expected to grow, contributing to the advancement of human health and well-being.